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Compound of Interest

Compound Name: 2-Amino-6-ethoxybenzothiazole

Cat. No.: B160241 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Amino-6-
ethoxybenzothiazole

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of a compound is fundamental to its application in further

research and development. This guide provides a detailed overview of the core

physicochemical characteristics of 2-Amino-6-ethoxybenzothiazole, an important heterocyclic

amine used as a building block in the synthesis of various biologically active compounds.[1]

Core Physicochemical Data
The following table summarizes the key physicochemical properties of 2-Amino-6-
ethoxybenzothiazole. This data is essential for a range of applications, from designing

synthetic routes to developing analytical methods and formulating new therapeutic agents.
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Property Value Source

Molecular Formula C₉H₁₀N₂OS [2][3][4]

Molecular Weight 194.25 g/mol [3][4][5]

Melting Point 161-163 °C [5]

322 to 325 °F (161.1 to 162.8

°C)
[2]

Boiling Point (Predicted) 356.1 ± 34.0 °C [5]

Solubility
Less than 1 mg/mL at 73 °F

(22.8 °C)
[2]

Less than 0.1 g/100 mL at 23

°C
[5]

pKa (Predicted) 4.75 ± 0.10 [5]

Physical Description Off-white powder [2]

InChI

InChI=1S/C9H10N2OS/c1-2-

12-6-3-4-7-8(5-6)13-9(10)11-

7/h3-5H,2H2,1H3,(H2,10,11)

[2]

SMILES
CCOC1=CC2=C(C=C1)N=C(S

2)N
[2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of every physicochemical

property of 2-Amino-6-ethoxybenzothiazole are not readily available in the public domain,

generalized methods for the synthesis of related benzothiazole derivatives can provide a

foundational understanding. The synthesis of 2-aminobenzothiazoles often involves the

cyclization of a substituted phenylthiourea.

General Synthesis of 2-Amino-6-substituted
Benzothiazoles
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A common method for the synthesis of 2-amino-6-substituted benzothiazoles involves the

reaction of a corresponding substituted aniline with a thiocyanate salt in an acidic medium,

followed by cyclization induced by a halogen.[6]

Materials:

Substituted aniline (e.g., p-phenetidine for 2-Amino-6-ethoxybenzothiazole)

Potassium thiocyanate (KSCN) or Sodium thiocyanate (NaSCN)

Glacial acetic acid

Bromine or Sulfuryl chloride

Ethanol for recrystallization

Procedure:

A solution of the substituted aniline is prepared in glacial acetic acid.

To this solution, a solution of potassium thiocyanate in glacial acetic acid is added.

The mixture is cooled in an ice bath, and a solution of bromine in glacial acetic acid is added

dropwise with constant stirring, maintaining a low temperature.

After the addition is complete, the reaction mixture is stirred for several hours at room

temperature.

The resulting precipitate is filtered, washed with water, and then neutralized with an

appropriate base (e.g., ammonium hydroxide).

The crude product is then purified by recrystallization from a suitable solvent, such as

ethanol, to yield the 2-amino-6-substituted benzothiazole.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis of 2-amino-6-

substituted benzothiazoles.
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Reactant Preparation

Reaction Steps Product Isolation & Purification Final Product

Substituted Aniline in
Glacial Acetic Acid

Mix Reactants

Potassium Thiocyanate in
Glacial Acetic Acid

Cool in Ice Bath Add Bromine Solution
(Dropwise) Stir at Room Temperature Filter Precipitate Wash with Water Neutralize with Base Recrystallize from Ethanol 2-Amino-6-substituted

Benzothiazole

Click to download full resolution via product page

Generalized synthesis workflow for 2-amino-6-substituted benzothiazoles.

Biological Context and Signaling Pathways
2-Amino-6-ethoxybenzothiazole serves as a crucial intermediate in the synthesis of various

compounds with potential biological activity.[1] While specific signaling pathways directly

modulated by this compound are not extensively documented, its derivatives are subjects of

interest in medicinal chemistry. Benzothiazole-containing compounds have been investigated

for a wide range of therapeutic applications, including as antimicrobial, antitumor, and anti-

inflammatory agents.[7] Furthermore, derivatives have been explored for their potential to

target neurological disorders, suggesting possible interactions with receptors in the central

nervous system.[1] The development of novel hydrazone derivatives of 2-amino-6-

nitrobenzothiazole has shown promise in the inhibition of monoamine oxidase A and B (MAO-

A/MAO-B), enzymes critical in the metabolism of neurotransmitters.[8]

The logical relationship for its application in drug discovery is outlined in the following diagram.
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Drug discovery logical workflow starting from 2-Amino-6-ethoxybenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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